Cas no 2229115-93-7 (3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-difluoropropanoic acid
• CAS No: 2229115-93-7
• MF: C₁₄H₁₇F₂NO₅
• MW: 317.285291433334
• CID: 6009899
• PubChem ID: 165825940
• Update Time: 2025-08-03

3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-difluoropropanoic acid
• EN300-1875066
• 2229115-93-7
• 3-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)-2,2-difluoropropanoic acid

• Inchi： 1S/C14H17F2NO5/c1-13(2,3)22-12(21)17-10-5-4-9(18)6-8(10)7-14(15,16)11(19)20/h4-6,18H,7H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： BQRFIAVXGDORNY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 317.10747897g/mol
• Monoisotopic Mass: 317.10747897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2229115-93-7)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-difluoropropanoic acid (CAS No. 2229115-93-7) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoropropanoic acid backbone and tert-butoxycarbonyl (Boc) protecting group, is widely utilized in peptide synthesis and drug development. Researchers are increasingly focusing on its applications due to its potential in targeting enzyme inhibition and modulating biological pathways.

The structural complexity of 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-difluoropropanoic acid makes it a valuable intermediate in organic chemistry. Its hydroxyphenyl moiety and difluorinated side chain contribute to enhanced stability and bioavailability, which are critical factors in modern drug design. Recent studies highlight its role in the synthesis of protease inhibitors and kinase modulators, aligning with the growing demand for precision medicine and personalized therapeutics.

One of the most searched topics in biochemical forums revolves around the Boc-protection strategy and its advantages in synthetic chemistry. The tert-butoxycarbonyl group in this compound ensures selective reactivity, minimizing side reactions during multi-step syntheses. This feature is particularly relevant for researchers exploring peptide coupling techniques or developing novel bioconjugates. Furthermore, the presence of difluoropropanoic acid enhances metabolic resistance, a property highly sought after in the design of long-acting pharmaceuticals.

From an industrial perspective, scalability and purity are paramount. CAS No. 2229115-93-7 is often discussed in the context of GMP-compliant synthesis and high-throughput screening. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its structural integrity, ensuring compliance with regulatory standards. The compound’s compatibility with green chemistry principles also makes it a candidate for sustainable manufacturing processes, a trending topic in environmental-conscious research.

In summary, 3-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-difluoropropanoic acid represents a versatile tool in medicinal chemistry. Its dual functionality—combining a Boc-protected amine and a difluorinated carboxylic acid—enables diverse applications, from small-molecule drug discovery to biomaterial engineering. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.